Cobalt chloride hexahydrate
Cobalt chloride hexahydrate
Cobalt chloride is a pink to red solid with a slight sharp odor. Sinks and mixes with water. Pale blue leaflets, turns pink upon exposure to moist air.
Cobalt dichloride is a cobalt salt in which the cobalt metal is in the +2 oxidation state and the counter-anion is chloride. It is used as an indicator for water in desiccants. It has a role as a two-colour indicator, an allergen, a calcium channel blocker and a sensitiser. It is a cobalt salt and an inorganic chloride. It contains a cobalt(2+).
See also: Cobaltous Cation (has active moiety).
Cobalt dichloride is a cobalt salt in which the cobalt metal is in the +2 oxidation state and the counter-anion is chloride. It is used as an indicator for water in desiccants. It has a role as a two-colour indicator, an allergen, a calcium channel blocker and a sensitiser. It is a cobalt salt and an inorganic chloride. It contains a cobalt(2+).
See also: Cobaltous Cation (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
7791-13-1
VCID:
VC20773443
InChI:
InChI=1S/2ClH.Co/h2*1H;/q;;+2/p-2
SMILES:
O.O.O.O.O.O.[Cl-].[Cl-].[Co+2]
Molecular Formula:
CoCl2
Cl2Co
Cl2Co
Molecular Weight:
129.84 g/mol
Cobalt chloride hexahydrate
CAS No.: 7791-13-1
Cat. No.: VC20773443
Molecular Formula: CoCl2
Cl2Co
Molecular Weight: 129.84 g/mol
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Specification
| Description | Cobalt chloride is a pink to red solid with a slight sharp odor. Sinks and mixes with water. Pale blue leaflets, turns pink upon exposure to moist air. Cobalt dichloride is a cobalt salt in which the cobalt metal is in the +2 oxidation state and the counter-anion is chloride. It is used as an indicator for water in desiccants. It has a role as a two-colour indicator, an allergen, a calcium channel blocker and a sensitiser. It is a cobalt salt and an inorganic chloride. It contains a cobalt(2+). See also: Cobaltous Cation (has active moiety). |
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| CAS No. | 7791-13-1 |
| Molecular Formula | CoCl2 Cl2Co |
| Molecular Weight | 129.84 g/mol |
| IUPAC Name | cobalt(2+);dichloride |
| Standard InChI | InChI=1S/2ClH.Co/h2*1H;/q;;+2/p-2 |
| Standard InChI Key | GVPFVAHMJGGAJG-UHFFFAOYSA-L |
| SMILES | O.O.O.O.O.O.[Cl-].[Cl-].[Co+2] |
| Canonical SMILES | [Cl-].[Cl-].[Co+2] |
| Boiling Point | 1049 °C |
| Colorform | Pale-blue hygroscopic leaflets; colorless in very thin layers Blue hexagonal leaflets |
| Melting Point | 187 °F (USCG, 1999) 735 °C |
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